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Compound of Interest

Compound Name: Isocolumbin

Cat. No.: B10789591

Audience: Researchers, scientists, and drug development professionals.

Introduction Isocolumbin is a furanoid diterpenoid, a class of natural compounds known for
their complex structures and significant biological activities. It is an isomer of the more
commonly studied columbin and is found in several medicinal plants, including Tinospora
cordifolia, Jateorhiza palmata, and Sphenocentrum jollyanum.[1][2] Due to its presence in
these traditionally used plants and its reported anti-inflammatory and antimicrobial properties,
isocolumbin serves as a critical phytochemical marker for the standardization and quality
control of herbal extracts and formulations.[1] This document provides detailed protocols and
data for using isocolumbin as a reference standard in various analytical applications.

Physicochemical Properties

A comprehensive understanding of isocolumbin's physicochemical properties is essential for
its use as an analytical standard. These properties influence its solubility, chromatographic
behavior, and stability.
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Property Value Source(s)
(1R,2S,3S,5S5,8S,11R,12R)-5-
(furan-3-yl)-12-hydroxy-3,11-
dimethyl-6,14-

IUPAC Name i
dioxatetracyclo[10.2.2.02,11.0
3,8]hexadec-15-ene-7,13-
dione

CAS Number 471-54-5

Molecular Formula C20H2206

Molecular Weight 358.4 g/mol

Monoisotopic Mass

358.14163842 Da

Appearance Crystalline solid
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Canonical SMILES

C[C@@]12CC[C@@H]3C(=0
)O--INVALID-LINK--
C5=COC=C5

Application as a Chromatographic Standard

Isocolumbin is frequently used as a reference standard for the identification and quantification

of furanoditerpenoids in plant extracts. High-Performance Thin-Layer Chromatography

(HPTLC) and High-Performance Liquid Chromatography (HPLC) are the most common

techniques employed for this purpose.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a powerful technique for the rapid and reliable quantification of phytochemicals in

complex matrices. A validated HPTLC method has been established for the simultaneous

quantification of columbin (an isomer of isocolumbin) along with other markers in Tinospora

cordifolia. This method can be directly applied or adapted for isocolumbin.
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Sample & Standard Preparation HPTLC Analysis.

Click to download full resolution via product page

General workflow for HPTLC analysis.

Table: Validated HPTLC Method Parameters for Isocolumbin Quantification
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Parameter

Specification

Source(s)

Stationary Phase

HPTLC aluminum plates pre-

coated with silica gel 60 F2s4

Mobile Phase

Hexane : Chloroform :

Methanol : Formic Acid

Application

Bandwise application using a

suitable applicator

Development

Ascending development in a
twin-trough chamber saturated

with mobile phase

Derivatization

Anisaldehyde—sulfuric acid
reagent, followed by heating at
110 °C for 5 min

Detection

Densitometric scanning at 600

nm (post-derivatization)

Retardation Factor (RF)

~0.85 - 0.86 (for Columbin,
Isocolumbin is expected to be

similar)

Linear Range

675-1875 ng/band (for

Columbin)

LOD/LOQ

53.86 ng/band / 163.21
ng/band (for Columbin)

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and versatile technique for the separation and quantification of
isocolumbin. While often used for purification, a robust analytical method can be established
for quality control.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b10789591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample & Standard Preparation
Prepare Stock Solutions of Create Calibration ‘ S
Isocolumbin Standard by Serial Dilution ‘ * HPLC Analysis

[ Inject Separate on Detect with UV/DAD Integrate Peak Area Quantify Isocolumbin
l into HPLC System C18 Column Detector 9 using Calibration Curve

Prepare Plant Extract
and Filter (0.45 um)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Phytochemical Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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